Cas no 489438-95-1 (tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate)

• Product Name: tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• CAS No: 489438-95-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• MDL: MFCD16293655
• CID: 880172
• PubChem ID: 45089447
• Update Time: 2025-06-10

tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• &nbsp
• 1-Amino-3-Boc-3-azabicyclo[3.1.0]hexane
• tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• 3-Azabicyclo[3.1.0]hexane-3-carboxylicacid,1-amino-,1,1-dimethylethylester
• PB22767
• ST1080444
• 1-Amino-3-N-Boc-3-azabicyclo[3.1.0]hexane
• F10236
• 489438-95-1
• CS-0048483
• MFCD16293655
• MFCD31637700
• SCHEMBL18340408
• P11865
• AKOS023809282
• AS-51082
• SY098065
• SY270452
• tert-butyl1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate
• (1S,5R)-3-Boc-1-amino-3-azabicyclo[3.1.0]hexane
• 3-Boc-3-azabicyclo[3.1.0]hexan-1-amine

• MDL： MFCD16293655
• Inchi： 1S/C10H18N2O2/c1-9(2,3)14-8(13)12-5-7-4-10(7,11)6-12/h7H,4-6,11H2,1-3H3
• InChI Key： RYGHDJBBUKJALE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC2(C1)N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 1-Amino-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 489438-95-1)

The compound tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate (CAS: 489438-95-1) has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This bicyclic scaffold serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its potential as a building block for novel protease inhibitors, GPCR modulators, and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of this compound via a [3+2] cycloaddition strategy, achieving a 78% yield with high enantiomeric purity (>99% ee). The researchers emphasized its role as a precursor for neuroactive compounds, showing enhanced blood-brain barrier permeability compared to linear analogs. Structural modifications at the 1-amino position were found to significantly influence binding affinity to σ1 receptors, suggesting potential applications in pain management and neurodegenerative diseases.

In pharmaceutical development, this bicyclic amine has been incorporated into several drug candidates currently in clinical trials. A notable example is its use as a core structure in a new class of antiviral agents targeting RNA-dependent RNA polymerase, with demonstrated efficacy against emerging coronaviruses in preclinical models. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability during multi-step syntheses while allowing for facile deprotection under mild acidic conditions.

Recent analytical advancements have enabled more precise characterization of this compound. A 2024 study utilizing cryo-EM and X-ray crystallography revealed unexpected conformational flexibility in the azabicyclo[3.1.0]hexane ring system, challenging previous assumptions about its rigidity. These findings have important implications for structure-based drug design, particularly in optimizing ligand-receptor interactions.

The compound's safety profile has been extensively evaluated in recent toxicological studies. Metabolism studies using human liver microsomes identified the primary metabolic pathways, with N-dealkylation being the dominant route. Importantly, no significant cytochrome P450 inhibition was observed at therapeutic concentrations, suggesting a low potential for drug-drug interactions.

From a commercial perspective, global demand for tert-butyl 1-amino-3-azabicyclo[3.1.0]hexane-3-carboxylate has increased by approximately 35% since 2022, driven by its adoption in fragment-based drug discovery programs. Several contract research organizations now offer custom synthesis services for derivatives of this scaffold, with particular emphasis on isotopic labeling for pharmacokinetic studies.

Looking forward, researchers anticipate expanded applications of this compound in targeted protein degradation strategies and as a component of PROTAC molecules. Its unique spatial geometry makes it particularly suitable for designing molecular glues that can induce novel protein-protein interactions. Ongoing structure-activity relationship studies continue to reveal new pharmacological opportunities for this versatile building block in precision medicine approaches.